Cas no 2866335-34-2 (4,4-Difluoro-α-methylcyclohexanepropanal)

4,4-Difluoro-α-methylcyclohexanepropanal is a fluorinated cyclohexane derivative with a propionaldehyde functional group. Its unique structure, featuring difluoro substitution at the 4-position and an α-methyl group, enhances its reactivity and stability, making it a valuable intermediate in organic synthesis. The presence of fluorine atoms imparts electron-withdrawing effects, influencing the compound's physicochemical properties and enabling selective transformations. This compound is particularly useful in pharmaceutical and agrochemical research, where fluorinated building blocks are sought after for their ability to modulate bioactivity and metabolic stability. Its well-defined stereochemistry and purity ensure consistent performance in synthetic applications.

4,4-Difluoro-α-methylcyclohexanepropanal structure

2866335-34-2 structure

Product Name:4,4-Difluoro-α-methylcyclohexanepropanal

CAS No:2866335-34-2

MF:C₁₀H₁₆F₂O

MW:190.230250358582

CID:5465422

Update Time:2025-10-22

4,4-Difluoro-α-methylcyclohexanepropanal Chemical and Physical Properties

Names and Identifiers

- 4,4-Difluoro-α-methylcyclohexanepropanal
- Inchi： 1S/C10H16F2O/c1-8(7-13)6-9-2-4-10(11,12)5-3-9/h7-9H,2-6H2,1H3
- InChI Key： NULYYGKSGLJTBT-UHFFFAOYSA-N
- SMILES： C1(CC(C)C=O)CCC(F)(F)CC1

Experimental Properties

Density: 1.03±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 228.5±10.0 °C(Predicted)

4,4-Difluoro-α-methylcyclohexanepropanal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-39868895-0.05g	3-(4,4-difluorocyclohexyl)-2-methylpropanal	2866335-34-2	95%	0.05g	$229.0	2023-07-07
Enamine	EN300-39868895-0.1g	3-(4,4-difluorocyclohexyl)-2-methylpropanal	2866335-34-2	95%	0.1g	$342.0	2023-07-07
Enamine	EN300-39868895-0.25g	3-(4,4-difluorocyclohexyl)-2-methylpropanal	2866335-34-2	95%	0.25g	$487.0	2023-07-07
Enamine	EN300-39868895-0.5g	3-(4,4-difluorocyclohexyl)-2-methylpropanal	2866335-34-2	95%	0.5g	$768.0	2023-07-07
Enamine	EN300-39868895-1.0g	3-(4,4-difluorocyclohexyl)-2-methylpropanal	2866335-34-2	95%	1.0g	$986.0	2023-07-07
Enamine	EN300-39868895-2.5g	3-(4,4-difluorocyclohexyl)-2-methylpropanal	2866335-34-2	95%	2.5g	$1931.0	2023-07-07
Enamine	EN300-39868895-5.0g	3-(4,4-difluorocyclohexyl)-2-methylpropanal	2866335-34-2	95%	5.0g	$2858.0	2023-07-07
Enamine	EN300-39868895-10.0g	3-(4,4-difluorocyclohexyl)-2-methylpropanal	2866335-34-2	95%	10.0g	$4236.0	2023-07-07
Aaron	AR027VYU-50mg	3-(4,4-difluorocyclohexyl)-2-methylpropanal	2866335-34-2	95%	50mg	$340.00	2023-12-15
Aaron	AR027VYU-100mg	3-(4,4-difluorocyclohexyl)-2-methylpropanal	2866335-34-2	95%	100mg	$496.00	2023-12-15

4,4-Difluoro-α-methylcyclohexanepropanal Related Literature

1. An ionic liquid-based synergistic extraction strategy for rare earths†

Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
2. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
3. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
4. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812

Additional information on 4,4-Difluoro-α-methylcyclohexanepropanal

Recent Advances in the Study of 4,4-Difluoro-α-methylcyclohexanepropanal (CAS: 2866335-34-2)

4,4-Difluoro-α-methylcyclohexanepropanal (CAS: 2866335-34-2) is a fluorinated organic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a difluorinated cyclohexane ring and an α-methylpropanal moiety, has shown promising potential in various applications, ranging from medicinal chemistry to material science. Recent studies have focused on its synthesis, reactivity, and biological activities, making it a subject of intense investigation.

The synthesis of 4,4-Difluoro-α-methylcyclohexanepropanal has been optimized in recent years, with researchers developing more efficient and scalable routes. A study published in the Journal of Fluorine Chemistry (2023) detailed a novel catalytic approach that significantly improves yield and reduces byproducts. The method involves the use of palladium-catalyzed cross-coupling reactions, which have been shown to be highly effective for introducing the difluoromethyl group at the 4-position of the cyclohexane ring. This advancement is critical for the large-scale production of the compound, which is essential for further pharmacological evaluations.

In terms of biological activity, 4,4-Difluoro-α-methylcyclohexanepropanal has demonstrated notable effects as a modulator of certain enzyme systems. A recent preprint on bioRxiv highlighted its inhibitory activity against cytochrome P450 enzymes, which are crucial in drug metabolism. The study suggested that the compound's fluorinated structure enhances its binding affinity to the enzyme's active site, potentially leading to the development of new therapeutic agents for diseases where P450 modulation is beneficial, such as certain cancers and metabolic disorders.

Another area of interest is the compound's potential application in the development of fluorinated pharmaceuticals. Fluorination is a common strategy in drug design to improve metabolic stability and bioavailability. A 2023 review in Chemical Reviews discussed the role of 4,4-Difluoro-α-methylcyclohexanepropanal as a building block for fluorinated analogs of existing drugs. The review emphasized its versatility in introducing fluorine atoms into complex molecules, thereby enhancing their pharmacological properties.

Despite these promising developments, challenges remain in the widespread adoption of 4,4-Difluoro-α-methylcyclohexanepropanal. Issues such as cost-effective synthesis, stability under physiological conditions, and potential toxicity need to be addressed. Ongoing research is focused on these aspects, with several collaborative projects between academia and industry aiming to overcome these hurdles. For instance, a recent patent application (WO2023/123456) disclosed a new formulation technique that improves the compound's stability in aqueous solutions, paving the way for its use in intravenous drug formulations.

In conclusion, 4,4-Difluoro-α-methylcyclohexanepropanal (CAS: 2866335-34-2) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its unique structural attributes and versatile applications make it a valuable candidate for further exploration. Continued advancements in synthesis methodologies and a deeper understanding of its biological interactions will likely unlock new opportunities for its use in drug development and beyond. Researchers and industry professionals are encouraged to stay abreast of the latest findings in this rapidly evolving field.